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Compound of Interest

Compound Name: Oxfenicine

Cat. No.: B3434825 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of Oxfenicine, a compound of interest in cardiovascular and metabolic disease

research. Due to its chemical nature as a phenolic amino acid derivative and its biological

activity, Oxfenicine requires careful waste management.

Hazard Classification and Waste Profile
Oxfenicine (IUPAC name: (2S)-2-amino-2-(4-hydroxyphenyl)acetic acid) is not explicitly listed

as an acutely hazardous waste (P-list) or a toxic waste (U-list) by the Environmental Protection

Agency (EPA). However, its chemical structure, containing a phenol group, and its known

biological effects on mitochondrial metabolism warrant treating it as a hazardous waste as a

precautionary measure. Phenolic compounds are often regulated as hazardous waste due to

their potential toxicity.

Key Data for Waste Profile:
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Property Value

Molecular Formula C₈H₉NO₃

Molecular Weight 167.16 g/mol

Appearance Solid

Known Hazards

Damages mitochondrial metabolism.[1] The

presence of a phenol group suggests potential

toxicity.

Step-by-Step Disposal Procedures
The following procedures are designed to ensure the safe and compliant disposal of

Oxfenicine waste.

1. Personal Protective Equipment (PPE): Before handling Oxfenicine waste, ensure you are

wearing the appropriate PPE:

Safety goggles

Chemical-resistant gloves (nitrile or neoprene)

A fully buttoned laboratory coat

2. Waste Segregation: Proper segregation is critical to prevent dangerous chemical reactions

and to facilitate correct disposal.

Solid Oxfenicine Waste: Collect pure Oxfenicine, contaminated lab materials (e.g.,

weighing boats, contaminated paper towels), and other solid residues in a dedicated, leak-

proof, and clearly labeled hazardous waste container.

Liquid Oxfenicine Waste: Collect aqueous solutions containing Oxfenicine in a separate,

sealed, and shatter-proof container labeled for hazardous aqueous waste. Do not mix with

organic solvents.

Sharps Waste: Needles, syringes, or other sharps contaminated with Oxfenicine should be

disposed of in a designated sharps container for hazardous chemical waste.
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Empty Containers: Containers that held Oxfenicine should be managed as hazardous waste

unless they are "RCRA empty." For non-acutely hazardous waste, this means all possible

material has been removed. Given the precautionary approach, it is recommended to treat

the containers as hazardous waste.

3. Waste Container Labeling: All waste containers must be accurately and clearly labeled.

Use a hazardous waste label.

Write the full chemical name: "Oxfenicine" and its concentration if in a solution.

Include the words "Hazardous Waste."

Indicate the primary hazard(s) (e.g., "Toxic").

Record the accumulation start date (the date the first waste was added to the container).

4. Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory.

Ensure containers are tightly sealed to prevent spills or evaporation.

Store in a well-ventilated area.

Segregate the Oxfenicine waste container from incompatible materials. As a phenolic and

amino acid compound, avoid storage with strong oxidizing agents, strong acids, and strong

bases to prevent any potential reactions.

5. Final Disposal:

Do not dispose of Oxfenicine down the sink or in the regular trash.[2][3][4]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

The recommended final disposal method for Oxfenicine, as with many pharmaceutical and

research chemicals, is incineration at a licensed facility.[4] Incineration ensures the complete

destruction of the compound, preventing its release into the environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3434825?utm_src=pdf-body
https://www.benchchem.com/product/b3434825?utm_src=pdf-body
https://www.benchchem.com/product/b3434825?utm_src=pdf-body
https://www.benchchem.com/product/b3434825?utm_src=pdf-body
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.youtube.com/watch?v=R00IRzKJHIw
https://www.benchchem.com/product/b3434825?utm_src=pdf-body
https://www.youtube.com/watch?v=R00IRzKJHIw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Oxfenicine Disposal
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of Oxfenicine waste generated in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Oxfenicine waste.

By adhering to these procedures, laboratory personnel can ensure the safe handling and

disposal of Oxfenicine, minimizing risks to themselves and the environment, thereby fostering

a culture of safety and responsibility in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

